Aluminum lanthanum oxide (AlLaO3)

• Molecular Formula: AlH2LaO
• Molecular Weight: 183.902 g/mol
• InChI: InChI=1S/Al.La.H2O/h;;1H2
• InChI Key: HCVXJBAUEOGSEJ-UHFFFAOYSA-N
• Canonical SMILES: O.[Al].[La]

Description

Aluminum lanthanum oxide (AlLaO₃), also known as lanthanum aluminate, is a perovskite-type oxide with a distorted crystal structure . It exhibits a high dielectric constant (~25), a wide bandgap (5–6 eV), and exceptional thermal stability (melting point: 2,080°C) . These properties make it suitable for advanced applications in microelectronics (e.g., gate dielectrics), catalysis, and energy storage . Its synthesis methods include combustion synthesis, atomic layer deposition (ALD), and sol-gel techniques .

Preparation Methods

Nitrate-Citrate Combustion

In a representative procedure, La(NO3)3·6H2O and Al(NO3)3·9H2O are dissolved in distilled water, with citric acid (C6H8O7) added as a chelating agent. The mixture is heated to form a gel, which undergoes auto-ignition at 300°C, yielding a porous precursor. Subsequent calcination at 850°C for 3 hours produces phase-pure LaAlO3 nanoparticles (NPs) with an average crystallite size of 36 nm. Adjusting the metal-to-citric acid ratio (e.g., 1:0.25–1:0.48) modulates decomposition behavior, with higher citric acid concentrations reducing microstrain from 0.0034 to 0.0021.

Table 1: Combustion Synthesis Parameters

Precursors	Fuel	Calcination Temp.	Particle Size (nm)	Phase Purity
La(NO3)3, Al(NO3)3	Citric acid	850°C, 3h	50–60	LaAlO3
La2O3, Al(NO3)3	PEG	850°C, 3h	30–40	LaAlO3
La(NO3)3, AlCl3	Acacen	800°C, 2h	17–48	LaAlO3

Co-Precipitation Method

Co-precipitation involves the simultaneous precipitation of La³⁺ and Al³⁺ ions under basic conditions, ensuring atomic-level homogeneity.

Carbonate-Mediated Precipitation

Aqueous solutions of La(NO3)3 and Al(NO3)3 are mixed with K2CO3 (2 M) to precipitate La-Al hydroxycarbonates. After filtration and washing, the precursor is calcined at 700–900°C, forming LaAlO3 with a crystallite size of 31 nm. pH control is critical: alkaline conditions (pH ≥ 11) suppress Al(OH)3 segregation, while neutral pH values yield mixed La2O3/Al2O3 phases.

Table 2: Co-Precipitation Outcomes

Precipitation Agent	Calcination Temp.	Crystallite Size (nm)	Secondary Phases
K2CO3	700°C, 2h	29–35	None
NH4OH	900°C, 6h	40–50	La10Al4O21
NaOH	790°C, 6h	25–30	La2O3 (traces)

Sol-Gel Process

The sol-gel method offers superior control over stoichiometry and particle morphology through tailored precursor chemistry.

Propionic Acid-Assisted Gelation

La(NO3)3 and Al(NO3)3 are dissolved in 2-methoxyethanol, with propionic acid as a chelating agent. Gelation occurs at 80°C, followed by pyrolysis at 500°C and calcination at 800°C. This yields LaAlO3 NPs with a BET surface area of 15 m²/g and a bandgap of 3.39 eV. Citric acid variants exhibit porous aggregates (pore size: 20–50 nm), enhancing photocatalytic activity for methylene blue degradation (70% removal in 5h).

Table 3: Sol-Gel Synthesis Variables

Chelating Agent	Calcination Temp.	Surface Area (m²/g)	Application
Citric acid	900°C, 2h	15–20	Catalysis
Propionic acid	800°C, 4h	10–15	Photocatalysis
Gelatin	800°C, 2h	25–30	Microwave dielectrics

Electrospinning Method

Electrospinning produces LaAlO3 nanofibers for high-surface-area applications. A solution of La(NO3)3, Al(NO3)3, and polyvinylpyrrolidone (PVP) in dimethylformamide (DMF) is electrospun at 18 kV, yielding precursor fibers. Calcination at 750°C for 2h removes organics, resulting in continuous nanofibers (diameter: 80–120 nm) with a specific capacitance of 320 F/g.

Solid-State Reaction

Conventional solid-state synthesis involves ball-milling La2O3 and Al2O3 powders in a 1:1 molar ratio, followed by calcination above 1500°C. While cost-effective, this method yields coarse particles (>1 µm) with residual La2O3/Al2O3 phases. Mechanical activation via high-energy milling reduces the synthesis temperature to 1300°C but introduces contamination from grinding media.

Comparative Analysis of Methods

Table 4: Method-Specific Advantages and Limitations

Method	Temperature Range	Particle Size (nm)	Phase Purity	Energy Efficiency
Combustion	300–850°C	30–60	High	High
Co-Precipitation	700–900°C	25–50	Moderate	Moderate
Sol-Gel	500–900°C	10–70	High	Low
Electrospinning	750°C	80–120 (fiber)	High	Moderate
Solid-State	1300–1500°C	1000–5000	Low	Low

Chemical Reactions Analysis

Types of Reactions: Aluminum lanthanum oxide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. It is particularly known for its stability in oxidative environments.

Common Reagents and Conditions: Common reagents used in reactions with aluminum lanthanum oxide include strong acids and bases, which can alter its structure and properties. For example, it can react with hydrochloric acid (HCl) to form lanthanum chloride and aluminum chloride under specific conditions .

Major Products Formed: The major products formed from reactions involving aluminum lanthanum oxide depend on the reagents and conditions used. For instance, reacting with strong acids can produce corresponding lanthanum and aluminum salts.

Scientific Research Applications

Catalytic Applications

Oxidative Coupling of Methane (OCM)
One of the prominent applications of aluminum lanthanum oxide is in the catalytic process known as the oxidative coupling of methane. Research indicates that lanthanum aluminum mixed oxides exhibit favorable catalytic properties due to their unique structural features and stability under reaction conditions. A study demonstrated that varying the preparation methods and organic components significantly influenced the catalytic activity and selectivity for OCM products. The optimal sample showed enhanced activity and stability, attributed to its ordered crystal structure and specific point defects within the lattice .

Table 1: Catalytic Performance of LaAlO3 in OCM

Sample Preparation Method	Activity (Selectivity)	Stability Over Time
Calcined at 900°C	High	Excellent
Sequential calcination	Moderate	Good
Water fluid treatment	Highest	Best

Electronic Applications

High-Temperature Superconductors
Aluminum lanthanum oxide is also studied for its potential in high-temperature superconductors. The interface between $\text{LaAlO}_3$ and strontium titanate ($\text{SrTiO}_3$) has been investigated for its electronic properties, revealing insights into the behavior of charge carriers at these interfaces. The ability to tune the electronic properties through doping and structural modifications presents opportunities for developing advanced electronic devices .

Table 2: Electronic Properties of LaAlO3/SrTiO3 Interfaces

Property	Value
Band Gap	3.6 eV
Carrier Density	$10^{13}\,\text{cm}^{-2}$
Mobility	$10^2\,\text{cm}^2/\text{Vs}$

Photonic Applications

Defect-Induced Photoluminescence
The defect structures in aluminum lanthanum oxide have been shown to induce sharp photoluminescence peaks, making it a candidate for photonic applications. Studies have highlighted how temperature variations affect the photoluminescence properties, which can be harnessed in optoelectronic devices .

Material Science

Structural Stability and Mechanical Properties
Research has focused on the mechanical properties of aluminum lanthanum oxide, particularly its structural stability under high-temperature conditions. This stability is crucial for applications in environments where thermal resistance is necessary, such as in aerospace materials or high-performance ceramics .

Table 3: Mechanical Properties of LaAlO3

Property	Value
Young's Modulus	200 GPa
Hardness	8.5 GPa
Thermal Conductivity	$20\,\text{W mK}$

Mechanism of Action

The mechanism by which aluminum lanthanum oxide exerts its effects is primarily related to its chemical stability and dielectric properties. At the molecular level, it interacts with other compounds through ionic and covalent bonding, which can influence various chemical and physical processes. Its high dielectric constant makes it an effective material for use in capacitors and other electronic components .

Comparison with Similar Compounds

Key Findings :

• AlLaO₃’s perovskite structure enables high dielectric performance, outperforming Al₂O₃ but slightly below La₂O₃. However, La₂O₃’s hygroscopic nature limits its reliability in humid environments, whereas AlLaO₃ is thermally stable .
• Al₂O₃ has superior thermal resilience and is widely used as a catalyst support, but its lower κ limits dielectric applications compared to AlLaO₃ .

2.2.2. Catalytic and Adsorption Performance

• AlLaO₃ : Serves as a perovskite catalyst substrate in energy storage systems. Composites like LaAlO₃/RGO show enhanced supercapacitor performance (specific capacitance: ~350 F/g) .
• La₂O₃-Al₂O₃ Hybrids : Used in Co-La-B/Al₂O₃ catalysts for hydrogen storage, where La improves H₂ adsorption kinetics .
• Adsorption : Pure Al₂O₃ adsorbs As(V) oxyanions (0.050–0.029 mg/g at pH 5–7), but adding 10% La₂O3 reduces capacity due to surface charge repulsion .

2.2.3. Corrosion and Wear Resistance

• La₂O₃/CeO₂ : Form passive oxide layers on aluminum alloys, blocking cathodic corrosion pathways .
• Wear Resistance : La₂O₃ additives improve wear resistance in iron-chromium alloys, though AlLaO₃’s role in similar systems remains unexplored .

Key Findings :

• ALD allows precise control of AlLaO₃ film composition, critical for microelectronics .
• La₂O₃’s hygroscopicity necessitates post-synthesis treatments (e.g., doping with Al) for stability .

2.4. Emerging Research Directions

• AlLaO₃ in Supercapacitors : LaAlO₃/RGO composites exhibit high cyclic stability (95% capacitance retention after 5,000 cycles) .
• Hybrid Oxides : La₂O₃-Al₂O3 systems are explored for desilication in aluminum isopropoxide synthesis, improving alumina purity .
• Defect Engineering : Tailoring oxygen vacancies in AlLaO₃ enhances ionic conductivity for solid oxide fuel cells .

Biological Activity

Aluminum lanthanum oxide (AlLaO3) is a compound that has garnered attention in various fields, including materials science and biomedicine, due to its unique properties and potential biological applications. This article reviews the biological activity of AlLaO3, focusing on its antimicrobial effects, potential applications in agriculture, and mechanisms of action.

AlLaO3 is a perovskite oxide that can be synthesized using various methods, including solid-state reactions and sol-gel processes. The structural characteristics of AlLaO3 can significantly influence its biological activity. For instance, the morphology of the synthesized nanoparticles can affect their interaction with biological systems.

Table 1: Synthesis Methods of AlLaO3

Method	Description	Advantages
Solid-State Reaction	High purity synthesis; requires high temperatures	Simple and scalable
Sol-Gel Process	Lower temperature synthesis; allows for better control over particle size	Produces uniform nanoparticles
Hydrothermal Method	Utilizes high-pressure steam for synthesis	Produces high-quality crystals

Antimicrobial Activity

Research indicates that AlLaO3 exhibits significant antimicrobial properties. The mechanism behind this activity is primarily attributed to its ability to bind phosphate ions, which are essential for microbial growth. By sequestering phosphate, AlLaO3 creates a nutrient-limited environment that inhibits the growth of various microorganisms.

Case Study: Antibacterial Effects on Escherichia coli and Staphylococcus aureus

A study demonstrated that the addition of La2O3 (a precursor of AlLaO3) to bacterial cultures significantly reduced the growth rates of both Gram-negative (E. coli) and Gram-positive (S. aureus) bacteria. The growth inhibition was observed to be correlated with the phosphate binding capacity of La2O3, leading to phosphate starvation in the cultures .

Table 2: Antibacterial Activity of La2O3

Bacteria	Growth Rate Reduction (%)	Phosphate Concentration (mg/mL)
Escherichia coli	80%	15
Staphylococcus aureus	75%	50

Applications in Agriculture

AlLaO3 nanoparticles have shown promise in enhancing plant growth and agricultural productivity. In vitro studies have indicated that La2O3 nanoparticles improve seed germination rates and promote root and shoot development in plants such as Citrus limon.

Experimental Findings

• Germination Rate : Seeds treated with La2O3 nanoparticles exhibited an 83% germination rate at a concentration of 5 mg/L.
• Root Initiation : Uncoated seeds showed root initiation at 10 days post-treatment, while shoot formation was observed at 15 days.
• Callus Induction : Optimal callus induction was achieved with a maximum frequency of 100% from leaves at a concentration of 5 mg/L .

These findings suggest that AlLaO3 could be integrated into agricultural practices to enhance crop yields, especially in suboptimal growing conditions.

The biological activity of AlLaO3 can be attributed to several mechanisms:

• Phosphate Sequestration : The ability to bind phosphate ions limits microbial growth by creating nutrient scarcity.
• Nanoparticle Interaction : The small size and high surface area of nanoparticles allow for increased interaction with microbial cells and plant tissues, enhancing their biological effects.
• Antiseptic Properties : Lanthanum ions have been shown to possess antiseptic properties, which may contribute to the overall antimicrobial efficacy of AlLaO3 .